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Compound of Interest

Compound Name: Valbenazine tosylate

Cat. No.: B611625 Get Quote

This document provides essential safety and logistical information for the proper disposal of

valbenazine tosylate, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Assessment and Regulatory Context
Valbenazine tosylate is a pharmaceutical compound requiring careful handling and disposal.

While some Safety Data Sheets (SDS) indicate it is not a "Hazardous Chemical" as defined by

the OSHA Hazard Communication Standard, others classify it as toxic if swallowed and

capable of causing organ damage through prolonged or repeated exposure[1][2][3]. Due to

these conflicting classifications, a conservative approach is recommended, treating the

compound as potentially hazardous.

The disposal of pharmaceutical waste is regulated by multiple agencies, including the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) and the Drug Enforcement Administration (DEA) for controlled substances[4][5][6].

Valbenazine tosylate is not currently listed as a federally controlled substance. However,

facilities must comply with all federal, state, and local regulations for pharmaceutical waste[1]. A

key federal regulation under RCRA, Subpart P, prohibits the disposal of hazardous waste

pharmaceuticals down the drain (sewering)[5][7].
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Personal Protective Equipment (PPE) and Spill
Management
Before handling valbenazine tosylate for disposal, appropriate personal protective equipment

should be worn.

Recommended PPE:

Gloves: Handle with impervious gloves that have been inspected prior to use[1].

Eye Protection: Use tightly fitting safety goggles with side-shields[1].

Lab Coat: Wear a lab coat or fire/flame resistant and impervious clothing[1].

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

Spill Cleanup: In the event of a spill, avoid generating dust. Sweep or vacuum the spillage and

collect it in a suitable, sealed container for disposal. Ensure the area is well-ventilated. Clean

the surface thoroughly to remove any residual contamination[1].

Step-by-Step Disposal Procedure for Valbenazine
Tosylate
This procedure is based on general best practices for chemical and pharmaceutical waste

disposal in a laboratory setting.

Step 1: Initial Assessment

Identify the Waste: Determine if the valbenazine tosylate is in its pure form, in a solution, or

part of a mixture.

Quantify the Waste: Measure the amount of valbenazine tosylate to be disposed of.

Consult Institutional Guidelines: Review your institution's specific chemical hygiene and

waste management plans. These plans should align with local and state regulations.

Step 2: Segregation and Containment
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Do Not Mix: Do not mix valbenazine tosylate waste with other waste streams unless

directed by your institution's environmental health and safety (EHS) office.

Use Appropriate Containers: Place the waste in a clearly labeled, sealed, and non-reactive

container. The label should include "Hazardous Waste," the chemical name ("Valbenazine
Tosylate"), and the approximate quantity.

Step 3: Disposal Pathway Determination

Primary Recommended Method: The primary and safest method for disposal is to engage a

licensed hazardous material disposal company[1]. These companies are equipped to handle

and transport chemical waste according to all regulations. Most pharmaceutical waste is

treated via incineration at a licensed medical incineration site[5].

Alternative Methods (Use with Caution):

Incineration: The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber[1]. This should only be performed by trained personnel at a

licensed facility.

Landfill: Disposal in a landfill is generally not recommended and should only be

considered if permitted by a licensed disposal company and local regulations.

Prohibited Disposal Methods:

Sewer Disposal: Do not discharge valbenazine tosylate into drains or water courses[1][5]

[7].

Household Trash: Disposal in the regular trash is not appropriate for a laboratory setting.

While the FDA provides guidance for disposing of non-flush list medicines in household

trash for consumers, this does not apply to research or bulk quantities[8].

Step 4: Record Keeping

Maintain accurate records of the disposed chemical, including the date, quantity, and method

of disposal. This is crucial for regulatory compliance and laboratory safety audits.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b611625?utm_src=pdf-body
https://www.benchchem.com/product/b611625?utm_src=pdf-body
https://www.benchchem.com/product/b611625?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=9033
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=9033
https://www.benchchem.com/product/b611625?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=9033
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://easyrxcycle.com/pharmaceutical-disposal-guide
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation and Experimental Protocols
There is no publicly available quantitative data on the ecotoxicity of valbenazine tosylate[1].

Similarly, detailed experimental protocols for its degradation or disposal are not published. The

procedures outlined above are based on regulatory requirements and standard chemical safety

practices. Researchers are advised to consult their institution's EHS department for specific,

site-approved protocols.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

valbenazine tosylate in a laboratory setting.
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Start: Valbenazine Tosylate Waste Identified

1. Assess Waste
- Pure, solution, or mixture?

- Quantify amount
- Consult institutional EHS plan

2. Wear Appropriate PPE
- Gloves

- Safety Goggles
- Lab Coat

3. Segregate & Contain
- Use labeled, sealed container
- Do not mix with other waste

4. Determine Disposal Pathway

5a. Preferred Method:
Licensed Hazardous Waste Vendor

 Is vendor available? 
(Recommended)

5b. Alternative:
Permitted Chemical Incineration

 Is permitted incinerator
 available onsite/approved? 

Prohibited Methods:
- Sewer / Drain Disposal

- Regular Trash

 Other methods 

6. Document Disposal
- Date

- Quantity
- Method

End: Disposal Complete

Click to download full resolution via product page

Caption: Valbenazine Tosylate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

